Cas no 1007978-96-2 (4-amino-1-(2-phenyl-2H-1,2,3-triazol-4-yl)butane-1,2,3-triol)

• Product Name: 4-amino-1-(2-phenyl-2H-1,2,3-triazol-4-yl)butane-1,2,3-triol
• CAS No: 1007978-96-2
• MF: C₁₂H₁₆N₄O₃
• MW: 264.280442237854
• CID: 3108391
• PubChem ID: 4962670
• Update Time: 2025-10-29

4-amino-1-(2-phenyl-2H-1,2,3-triazol-4-yl)butane-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-phenyl-2H-1,2,3-triazol-4-yl)butane-1,2,3-triol
• TTD96410
• SR-01000071675-1
• HMS1745M19
• AKOS034720034
• 1007978-96-2
• 4-amino-1-(2-phenyl-1,2,3-triazol-4-yl)butane-1,2,3-triol
• SR-01000071675
• EN300-13827
• 4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol
• Z94599749

• Inchi： 1S/C12H16N4O3/c13-6-10(17)12(19)11(18)9-7-14-16(15-9)8-4-2-1-3-5-8/h1-5,7,10-12,17-19H,6,13H2
• InChI Key： RFLWNLAGEPXFTL-UHFFFAOYSA-N
• SMILES： OC(C(CN)O)C(C1C=NN(C2C=CC=CC=2)N=1)O

Computed Properties

• Exact Mass: 264.12224g/mol
• Monoisotopic Mass: 264.12224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 264.28g/mol
• XLogP3: -1.1
• Topological Polar Surface Area: 117Ų

Additional information on 4-amino-1-(2-phenyl-2H-1,2,3-triazol-4-yl)butane-1,2,3-triol

4-Amino-1-(2-phenyl-2H-1,2,3-triazol-4-yl)butane-1,2,3-triol: A Comprehensive Overview

The compound 4-amino-1-(2-phenyl-2H-1,2,3-triazol-4-yl)butane-1,2,3-triol, identified by the CAS Registry Number 100797896, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is characterized by a triazole ring system attached to a butane triol backbone with an amino group at the fourth position. The presence of the triazole ring introduces interesting electronic and steric properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the importance of 4-amino-butane-triol derivatives in drug discovery and development. The triazole moiety in this compound is known to enhance bioavailability and stability in biological systems, which makes it a promising candidate for therapeutic agents targeting various diseases. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways.

The synthesis of 4-amino-butane-triol derivatives has been optimized through advanced methodologies that ensure high yield and purity. One notable approach involves the use of click chemistry principles to construct the triazole ring efficiently. This method not only simplifies the synthesis process but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

In terms of applications, 4-amino-butane-triol derivatives have shown promise in materials science as well. Their ability to form stable complexes with metal ions makes them suitable for designing new materials with tailored properties for catalysis or sensing applications. Recent advancements in this area have demonstrated their potential as versatile building blocks for constructing metalloporphyrins and other coordination polymers.

The structural versatility of this compound also extends to its ability to act as a precursor for more complex molecules. By modifying the substituents on the triazole ring or the butane triol backbone, chemists can tailor the compound's properties for specific applications. For example, introducing additional functional groups can enhance its solubility in organic solvents or improve its binding affinity for specific biomolecules.

From a pharmacological perspective, the amino group in 4-amino-butane-triol derivatives plays a critical role in their bioactivity. This functional group allows for hydrogen bonding interactions with biological targets, which is essential for drug-receptor binding. Recent computational studies have revealed that this compound exhibits favorable pharmacokinetic profiles, suggesting its potential as an orally bioavailable drug candidate.

In conclusion, 4-amino-butane-triol derivatives, particularly those with a triazole substituent like CAS No. 100797896, represent a valuable class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their properties and potential uses, underscoring their importance in modern chemical science.